Cas no 617688-39-8 (Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro-)

• Product Name: Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro-
• CAS No: 617688-39-8
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• MDL: MFCD04055510
• CID: 466859
• PubChem ID: 10444525
• Update Time: 2025-10-28

Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro-
• 2-amino-4,5-dihydrobenzo[g][1]benzothiole-3-carboxamide
• SCHEMBL5247257
• AKOS003237329
• 2-amino-4H,5H-naphtho[1,2-b]thiophene-3-carboxamide
• VS-06082
• 617688-39-8
• 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide
• DTXSID40440047
• 2-amino-4,5-dihydro-naphtho[1,2-b]thiophene-3-carboxylic acid amide
• CCG-320806
• AAQADBFOLFOIOA-UHFFFAOYSA-N
• STK444328
• BBL017352

• MDL： MFCD04055510
• Inchi： 1S/C13H12N2OS/c14-12(16)10-9-6-5-7-3-1-2-4-8(7)11(9)17-13(10)15/h1-4H,5-6,15H2,(H2,14,16)
• InChI Key： AAQADBFOLFOIOA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1C1C=CC=CC=1CC2)N

Computed Properties

• Exact Mass: 244.06716
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.11

Additional information on Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro-

Introduction to Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro (CAS No 617688-39-8)

Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro (CAS No 617688-39-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthothiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both amide and amino functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation.

The molecular structure of Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro consists of a fused ring system comprising a naphthalene core linked to a thiophene ring. The amide group at the 3-position and the amino group at the 2-position contribute to its reactivity and potential interactions with biological targets. This compound has been studied for its pharmacological properties, particularly in the context of developing novel therapeutic agents.

Recent research has highlighted the significance of naphthothiophene derivatives in medicinal chemistry due to their ability to modulate various biological pathways. Studies have shown that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The specific arrangement of functional groups in Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro may contribute to its potential as an anti-inflammatory or anticancer agent.

In vitro studies have demonstrated that this compound can interact with specific proteins and enzymes, leading to alterations in cellular signaling pathways. For instance, research suggests that it may inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier has been explored, making it a candidate for treating central nervous system disorders. These findings underscore the compound's potential as a lead molecule for drug discovery.

The synthesis of Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the amide and amino groups into the naphthothiophene backbone necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

One of the key challenges in working with this compound is its sensitivity to environmental factors such as moisture and light. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers have employed various techniques to enhance its stability, including encapsulation in inert matrices or derivatization with protective groups.

Evaluation of the pharmacokinetic properties of Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro has revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy. Preliminary data suggest that it exhibits moderate solubility in water and lipids, which may influence its bioavailability.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging studies are exploring its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of naphthothiophene derivatives to interact with amyloid-beta plaques and tau proteins has been a focus of recent investigations. The unique structural features of Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro make it a promising candidate for developing novel therapeutics in this area.

Future research directions include further optimization of synthetic routes to improve yield and scalability. Additionally, exploring new derivatives through structural modifications may lead to compounds with enhanced biological activity and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to accelerate the discovery process.

In conclusion, Naphtho[1,2-b]thiophene-3-carboxamide, 2-amino-4,5-dihydro (CAS No 617688-39-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in drug development efforts aimed at treating various diseases. Continued investigation into this compound holds promise for unlocking new therapeutic possibilities in the future.